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Compound of Interest

Compound Name: Calcium perborate

Cat. No.: B1600615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of calcium perborate, detailing its

chemical structure, properties, synthesis protocols, and diverse applications. The information is

curated for professionals in research and development who require precise and technical data.

Chemical Formula and Structure
Calcium perborate is an inorganic compound known for its oxidizing properties. It is often

found in hydrated forms and is structurally complex.

Chemical Formula: Ca(BO₃)₂ or CaB₂O₆[1][2]

Molecular Weight: Approximately 157.7 g/mol [3][4]

IUPAC Name: calcium;oxidooxy(oxo)borane[1][3]

SMILES: B(=O)O[O-].B(=O)O[O-].[Ca+2][1][3]

Structurally, calcium perborate is not a simple salt. It consists of a central calcium ion (Ca²⁺)

ionically bonded to two perborate anions ([B(O)O(OH)]⁻). The structure is a complex three-

dimensional network where boron atoms are coordinated with peroxide (O₂²⁻) and hydroxyl

groups[3]. Spectroscopic and diffraction studies indicate that the material is often amorphous or

poorly crystalline[3].
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Conceptual ionic structure of Calcium Perborate.

Physicochemical and Spectroscopic Properties
The key properties of calcium perborate are summarized below. Its utility is primarily derived

from its ability to release active oxygen.

Property Value Reference

Molecular Formula CaB₂O₆ [1]

Molecular Weight 157.7 g/mol [3]

Appearance White powder N/A

Crystal System Amorphous / Poorly Crystalline [3]

Active Oxygen Content ~10.0% (theoretical) [2][3]

Raman Spectroscopy
880 cm⁻¹ (B-O-O stretch),

1450 cm⁻¹ (O-O peroxo)
[3]

XRD Analysis
Broad peaks indicating

amorphous characteristics
[3]

Synthesis Methodologies
Calcium perborate can be synthesized through several methods, with conventional

precipitation being the most common. Advanced techniques like fluidized-bed crystallization

offer greater control and scalability.

This method involves the reaction of a calcium salt with sodium perborate in an aqueous

solution containing hydrogen peroxide.

Preparation of Solutions:

Solution A: Dissolve sodium hydroxide and boric acid in deionized water.

Solution B: Prepare an aqueous solution of calcium chloride and hydrogen peroxide.
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Reaction: Add Solution B to Solution A dropwise under constant stirring. Maintain the

reaction temperature between 20-25 °C[2].

Precipitation: A white solid of calcium perborate will precipitate out of the solution.

Filtration and Washing: Filter the solid precipitate from the reaction mixture. Reslurry the filter

cake with deionized water and filter again to remove soluble impurities[2].

Drying: Dry the final product overnight in a vacuum oven at 50 °C to yield a stable calcium
perborate powder[2].

1. Solution Preparation

2. Reaction 3. Product ProcessingSolution A:
NaOH + Boric Acid

Combine A + B
(20-25°C, Stirring)

Solution B:
CaCl₂ + H₂O₂

Filter PrecipitatePrecipitate forms Reslurry & Wash
with DI Water

Second Filtration Vacuum Dry (50°C)
Final Product:

Calcium Perborate

Click to download full resolution via product page

Workflow for the conventional precipitation of Calcium Perborate.

A modern, continuous production method has been developed using fluidized-bed reactors

(FBRs) to enhance efficiency and boron recovery. The key operational parameters are critical

for optimal yield.
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Parameter Optimal Value Reference

pH 10.6 [3]

[Ca] / [B] Molar Ratio 0.6 [3]

[H₂O₂] / [B] Molar Ratio 2.0 [3]

Hydraulic Retention Time 18 minutes [3]

Boron Recovery Efficiency >60% [3]

Applications in Science and Industry
The oxidizing nature of calcium perborate makes it a valuable compound in various fields,

from dental science to environmental remediation. Its chlorine-free bleaching action is a

significant advantage in many applications.
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Key application areas of Calcium Perborate based on its properties.

In dentistry, calcium perborate is used as a teeth-whitening agent due to its effective and safe

bleaching properties[2][4]. It functions by releasing active oxygen, which oxidizes organic

pigments on teeth without damaging the enamel[3]. When incorporated into calcium silicate

cements at 3%, it has been shown to maintain biocompatibility, although with a 15-20%

reduction in compressive strength[3]. Furthermore, when integrated into biopolymers like

chitosan, it creates hybrid composites with self-sterilizing properties, capable of reducing

bacterial loads significantly, making it promising for medical device coatings[3].
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As a chlorine-free bleach, calcium perborate is an environmentally preferable alternative in

detergents[3]. In the manufacturing of polyolefins, its role as a thermal stabilizer is well-

documented. An addition of 0.5–1.5 wt% scavenges free radicals during the extrusion process,

thereby enhancing the thermal stability of the polymer[3].

Calcium perborate pellets have demonstrated high efficacy in wastewater treatment,

specifically for the removal of boron contaminants. In pilot-scale studies using fluidized-bed

reactors, a 95% boron removal from effluent was achieved through chemisorption and surface

complexation[3]. The high surface area (12–15 m²/g) and amorphous structure of the pellets

contribute to these favorable adsorption kinetics[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1600615?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

